(S)-1-(4-Fluoro-2-(trifluoromethyl)benzyl)piperidin-3-amine

• IUPAC Name: (3S)-1-[[4-fluoro-2-(trifluoromethyl)phenyl]methyl]piperidin-3-amine
• InChI: InChI=1S/C13H16F4N2/c14-10-4-3-9(12(6-10)13(15,16)17)7-19-5-1-2-11(18)8-19/h3-4,6,11H,1-2,5,7-8,18H2/t11-/m0/s1
• InChI Key: MLUDSJREUPDIFQ-NSHDSACASA-N
• Canonical SMILES: C1CC(CN(C1)CC2=C(C=C(C=C2)F)C(F)(F)F)N
• Isomeric SMILES: C1C[C@@H](CN(C1)CC2=C(C=C(C=C2)F)C(F)(F)F)N
• Molecular Formula: C13H16F4N2
• Molecular Weight: 276.27 g/mol

Description

(S)-1-(4-Fluoro-2-(trifluoromethyl)benzyl)piperidin-3-amine is a chiral compound that belongs to the class of piperidine derivatives. This compound is characterized by the presence of a fluorinated benzyl group attached to the piperidine ring, which imparts unique chemical and biological properties. The compound is of significant interest in medicinal chemistry due to its potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-1-(4-Fluoro-2-(trifluoromethyl)benzyl)piperidin-3-amine typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of the key intermediate, 4-fluoro-2-(trifluoromethyl)benzyl chloride.

Nucleophilic Substitution: The benzyl chloride intermediate undergoes nucleophilic substitution with (S)-piperidin-3-amine under basic conditions to form the desired product.

Purification: The crude product is purified using chromatographic techniques to obtain the pure compound.

Industrial Production Methods

In an industrial setting, the production of (S)-1-(4-Fluoro-2-(trifluoromethyl)benzyl)piperidin-3-amine may involve:

Large-Scale Synthesis: Utilizing continuous flow reactors to enhance reaction efficiency and yield.

Optimization of Reaction Conditions: Fine-tuning parameters such as temperature, pressure, and solvent choice to maximize product purity and minimize by-products.

Automated Purification: Employing automated chromatographic systems for large-scale purification.

Chemical Reactions Analysis

Types of Reactions

(S)-1-(4-Fluoro-2-(trifluoromethyl)benzyl)piperidin-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzyl position.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of the corresponding amines or alcohols.

Substitution: Formation of substituted benzyl derivatives.

Scientific Research Applications

(S)-1-(4-Fluoro-2-(trifluoromethyl)benzyl)piperidin-3-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its therapeutic potential in treating neurological disorders.

Industry: Utilized in the development of novel materials with unique properties.

Mechanism of Action

The mechanism of action of (S)-1-(4-Fluoro-2-(trifluoromethyl)benzyl)piperidin-3-amine involves its interaction with specific molecular targets, such as neurotransmitter receptors in the brain. The compound binds to these receptors, modulating their activity and influencing neurotransmission pathways. This interaction is believed to underlie its potential therapeutic effects in neurological disorders.

Comparison with Similar Compounds

Similar Compounds

®-1-(4-Fluoro-2-(trifluoromethyl)benzyl)piperidin-3-amine: The enantiomer of the compound with different stereochemistry.

1-(4-Fluoro-2-(trifluoromethyl)benzyl)piperidine: Lacks the amine group at the 3-position of the piperidine ring.

1-(4-Fluoro-2-(trifluoromethyl)phenyl)piperidine: Lacks the benzyl group.

Uniqueness

(S)-1-(4-Fluoro-2-(trifluoromethyl)benzyl)piperidin-3-amine is unique due to its specific stereochemistry and the presence of both fluorinated benzyl and piperidine moieties. This combination imparts distinct chemical and biological properties, making it a valuable compound in various research and industrial applications.